N-(1,3-benzodioxol-5-ylmethyl)-2-(1-naphthyloxy)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C20H17NO4/c22-20(21-11-14-8-9-18-19(10-14)25-13-24-18)12-23-17-7-3-5-15-4-1-2-6-16(15)17/h1-10H,11-13H2,(H,21,22)
• InChI Key: TXQQUDQVUCERFF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)COC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H17NO4
• Molecular Weight: 335.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(1-naphthyloxy)acetamide, commonly known as BNA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BNA belongs to the class of organic compounds known as benzodioxoles and is structurally similar to MDMA (ecstasy). BNA is synthesized through a multistep process that involves the reaction of 1,3-benzodioxole with naphthalene and acetic anhydride.

Mechanism of Action

The mechanism of action of BNA is not fully understood, but it is believed to act on several neurotransmitter systems in the brain, including serotonin, dopamine, and glutamate. BNA has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. BNA also modulates the activity of glutamate receptors, which may explain its potential neuroprotective properties.
Biochemical and Physiological Effects:
BNA has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. BNA has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. Additionally, BNA has been shown to increase the levels of antioxidants such as glutathione, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

BNA has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in high purity. BNA is also highly soluble in organic solvents, which makes it easy to dissolve in experimental solutions. However, BNA has some limitations for use in laboratory experiments. It has a short half-life, which may limit its therapeutic potential. Additionally, BNA has not been extensively studied in human subjects, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on BNA. One potential direction is to investigate its use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another potential direction is to investigate its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as it has shown potential neuroprotective properties. Additionally, further research is needed to fully understand the mechanism of action of BNA and its potential therapeutic applications.

Synthesis Methods

The synthesis of BNA involves several steps, starting with the reaction of 1,3-benzodioxole with naphthalene in the presence of a catalyst such as trifluoroacetic acid. The resulting product is then reacted with acetic anhydride to form the final product, BNA. This multistep process yields BNA in high purity and can be easily scaled up for large-scale production.

Scientific Research Applications

BNA has been the subject of numerous scientific studies due to its potential therapeutic properties. Research has shown that BNA has anxiolytic, antidepressant, and anti-inflammatory effects. BNA has also been shown to improve cognitive function and memory in animal models. Additionally, BNA has been investigated for its potential use in the treatment of drug addiction and neurodegenerative diseases such as Alzheimer's and Parkinson's.